Cas no 1332530-54-7 (1-(5-methyl-1,3-thiazol-2-yl)Ethylamine Dihydrochloride)

• Product Name: 1-(5-methyl-1,3-thiazol-2-yl)Ethylamine Dihydrochloride
• CAS No: 1332530-54-7
• MF: C₆H₁₂Cl₂N₂S
• MW: 215.143877983093
• MDL: MFCD18071415
• CID: 4695093
• PubChem ID: 56773654
• Update Time: 2025-07-22

1-(5-methyl-1,3-thiazol-2-yl)Ethylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(5-Methyl-1,3-thiazol-2-yl)ethyl]aminedihydrochloride
• 1-(5-Methylthiazol-2-yl)ethanamine dihydrochloride
• 1-(5-methyl-1,3-thiazol-2-yl)ethanamine dihydrochloride
• CS-0444640
• 1332530-54-7
• [1-(5-methyl-1,3-thiazol-2-yl)ethyl]amine dihydrochloride
• MFCD18071415
• 1-(5-methyl-1,3-thiazol-2-yl)ethanamine;dihydrochloride
• 1-(5-Methylthiazol-2-yl)ethan-1-amine dihydrochloride
• 1-(5-methyl-1,3-thiazol-2-yl)Ethylamine Dihydrochloride

• MDL： MFCD18071415
• Inchi： 1S/C6H10N2S.2ClH/c1-4-3-8-6(9-4)5(2)7;;/h3,5H,7H2,1-2H3;2*1H
• InChI Key： PHRSEBDAWCEKGO-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(C)=CN=C1C(C)N

Computed Properties

• Exact Mass: 214.0098250g/mol
• Monoisotopic Mass: 214.0098250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 1-(5-methyl-1,3-thiazol-2-yl)Ethylamine Dihydrochloride

Recent Advances in the Study of 1-(5-methyl-1,3-thiazol-2-yl)Ethylamine Dihydrochloride (CAS: 1332530-54-7)

The compound 1-(5-methyl-1,3-thiazol-2-yl)Ethylamine Dihydrochloride (CAS: 1332530-54-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiazole ring and ethylamine backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of novel kinase inhibitors. Kinases are crucial targets in cancer therapy, and the structural features of 1-(5-methyl-1,3-thiazol-2-yl)Ethylamine Dihydrochloride make it a valuable scaffold for developing selective inhibitors. Recent publications have highlighted its use in the design of compounds targeting specific oncogenic kinases, with preliminary results showing high efficacy and low toxicity in vitro.

Another significant development is the exploration of this compound's potential in central nervous system (CNS) disorders. Researchers have investigated its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. Early-stage preclinical studies suggest that derivatives of 1-(5-methyl-1,3-thiazol-2-yl)Ethylamine Dihydrochloride may offer new avenues for treating conditions such as depression and Parkinson's disease.

From a synthetic chemistry perspective, recent advancements have optimized the production process of 1-(5-methyl-1,3-thiazol-2-yl)Ethylamine Dihydrochloride, improving yield and purity. These improvements are critical for scaling up production to meet the demands of clinical trials and eventual commercialization. Additionally, new analytical methods have been developed to characterize the compound more accurately, ensuring consistency and quality in research applications.

In summary, 1-(5-methyl-1,3-thiazol-2-yl)Ethylamine Dihydrochloride (CAS: 1332530-54-7) represents a versatile and promising compound in modern drug discovery. Its applications span from oncology to CNS disorders, and ongoing research continues to uncover its full potential. The recent advancements in its synthesis and characterization further underscore its importance as a key player in the development of next-generation therapeutics.